Cas no 1206134-81-7 (1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 1206134-81-7
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 4577202
• PubChem ID: 17609321
• Update Time: 2025-11-07

1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-phenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• 1-(4-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic Acid
• 1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H7ClN2O3/c11-6-1-3-7(4-2-6)13-9(14)5-8(12-13)10(15)16/h1-5,12H,(H,15,16)
• InChI Key： BTUDGWWRQVTVDT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(=O)C=C(C(O)=O)N1

Experimental Properties

• Color/Form: No date available
• Density: 1.6±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 407.2±55.0 °C at 760 mmHg
• Flash Point: 200.1±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS 1206134-81-7)

1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS 1206134-81-7) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyrazole derivative features a carboxylic acid functional group, making it a versatile intermediate for synthesizing more complex molecules. Its unique structure, combining a chlorophenyl moiety with a dihydropyrazole ring, has attracted attention in drug discovery due to its potential bioactivity.

In recent years, researchers have focused on pyrazole-based compounds like CAS 1206134-81-7 for their diverse biological activities. The presence of both electron-withdrawing (chloro substituent) and electron-donating groups in its structure allows for interesting electronic properties that can be fine-tuned for specific applications. This compound has been particularly relevant in studies involving enzyme inhibition and metabolic pathway modulation, topics that currently dominate medicinal chemistry discussions.

The synthesis of 1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid typically involves cyclocondensation reactions, with researchers constantly optimizing yields and purity. Current trends in green chemistry have led to investigations into more sustainable production methods for such intermediates, addressing growing environmental concerns in chemical manufacturing. The compound's stability under various conditions makes it suitable for further functionalization, a property highly valued in structure-activity relationship studies.

From an analytical perspective, characterization of CAS 1206134-81-7 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, crucial for research applications. The growing demand for high-purity chemical intermediates in drug development has increased interest in reliable analytical protocols for compounds like this pyrazole carboxylic acid derivative.

In material science applications, the aromatic heterocycle core of this compound shows promise for developing novel organic electronic materials. The conjugated system within the molecule, combined with its potential for further derivatization, makes it interesting for molecular electronics research. This aligns with current industry trends toward specialized functional materials with tailored properties.

The safety profile of 1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid has been studied in accordance with standard laboratory protocols. While not classified as hazardous under normal handling conditions, proper laboratory safety measures should always be observed when working with any chemical substance. Researchers frequently search for information about compound handling and storage conditions, reflecting the growing emphasis on workplace safety in chemical research environments.

Commercial availability of CAS 1206134-81-7 has increased in recent years to meet research demand. Suppliers typically offer this compound with varying purity grades, from technical to analytical standard. The market for such fine chemicals continues to expand as pharmaceutical companies invest more in small molecule drug discovery programs. Quality control remains paramount, with batch-to-batch consistency being a key consideration for end users.

Future research directions for this compound likely include exploration of its biological activity spectrum and development of more efficient synthetic routes. The scientific community's growing interest in multi-target drug design strategies may further elevate the importance of versatile intermediates like this pyrazole carboxylic acid. Additionally, its potential applications in crop protection formulations represent another promising avenue for investigation, given the agricultural industry's need for novel active ingredients.

From a regulatory standpoint, 1-(4-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid falls under general chemical regulations rather than specific controlled substance categories. However, researchers should always verify the latest chemical compliance requirements before initiating studies, as regulations may vary by region and application. This precaution aligns with the increasing global focus on responsible chemical management practices.

In conclusion, CAS 1206134-81-7 represents an interesting case study in medicinal chemistry intermediates, combining structural features that enable diverse research applications. Its relevance continues to grow as scientists explore new therapeutic targets and material applications. The compound serves as an excellent example of how heterocyclic building blocks contribute to advancements across multiple scientific disciplines, from pharmaceuticals to materials science.